Field emission performance of hierarchical ZnO nanocombs
RSC Advances Pub Date: 2013-10-04 DOI: 10.1039/C3RA43538E
Abstract
Hierarchical ZnO nanocombs (ZnO NCs) with a high field enhancement factor were synthesized on Si substrates by the chemical vapor deposition method. The X-ray diffraction (XRD) pattern indicates that ZnO NCs have a hexagonal wurtzite structure. Electric field emission (FE) from hierarchical ZnO NCs was realized. The turn-on field was measured to be 3.6 V μm−1, and the field enhancement factor of the hierarchical ZnO NCs was estimated to be 3490. The high field enhancement factor is derived from the special morphology of the product. This kind of hierarchical ZnO NCs has a great potential for field emission displays.
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